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Compound of Interest

Compound Name: PNU109291

Cat. No.: B1678920 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory operations.

This guide provides essential safety and logistical information for the proper disposal of

PNU109291, a potent and selective 5-HT1D receptor agonist. Adherence to these procedures

is vital for personnel safety and environmental protection. All disposal procedures must comply

with local, state, and federal regulations.

Chemical and Physical Properties Overview
A clear understanding of the chemical and physical properties of PNU109291 is fundamental to

its safe handling and disposal.

Property Data

Molecular Formula C₂₄H₃₁N₃O₃

Molecular Weight 409.52 g/mol

Appearance Solid

Solubility
Soluble in DMSO (up to 100 mM) and ethanol

(up to 100 mM)

Storage Store at +4°C
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Step-by-Step Disposal Procedures
The following procedures provide a general framework for the disposal of PNU109291. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines.

Disposal of Solid PNU109291 Waste
Categorization: Unused or expired solid PNU109291 should be treated as hazardous

chemical waste.

Packaging:

If possible, dispose of the compound in its original, clearly labeled container.

If repackaging is necessary, use a container that is compatible with the chemical, such as

a glass or polyethylene bottle with a secure, screw-on cap. The container must be in good

condition, with no cracks or leaks.

Labeling:

Clearly label the waste container with "Hazardous Waste."

The label must include the full chemical name: "PNU109291." Do not use abbreviations.

Indicate the quantity of the waste.

Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area. Ensure the storage area is secure and away from incompatible materials.

Collection: Contact your institution's EHS department to schedule a pickup for hazardous

waste.

Disposal of PNU109291 Solutions
Categorization: Solutions of PNU109291, including those in solvents like DMSO or ethanol,

are to be treated as hazardous liquid chemical waste. Do not dispose of these solutions

down the drain.
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Packaging:

Use a leak-proof container with a secure screw-on cap. Plastic containers are often

preferred over glass to minimize the risk of breakage.

Ensure the container is compatible with the solvent used (e.g., polyethylene for many

organic solvents).

Labeling:

Label the container with "Hazardous Waste."

List all contents, including the full chemical name "PNU109291" and the solvent(s) with

their approximate concentrations or volumes.

Storage: Store the liquid hazardous waste container in a designated satellite accumulation

area, using secondary containment (such as a larger, chemically resistant tray or tub) to

prevent spills.

Collection: Arrange for pickup by your institution's EHS department.

Disposal of Contaminated Materials
Solid Contaminated Waste: Items such as gloves, pipette tips, and empty vials that have

come into direct contact with PNU109291 should be considered chemically contaminated

solid waste. Collect this waste in a designated, clearly labeled, and sealed plastic bag or

container. Dispose of it through your institution's hazardous waste program.

Empty Containers: An "empty" PNU109291 container must be triple-rinsed with a suitable

solvent (such as ethanol or another appropriate solvent in which PNU109291 is soluble)

before it can be considered for regular disposal.[1] The rinsate from this process must be

collected and disposed of as hazardous liquid chemical waste.[2] After triple-rinsing and air-

drying in a ventilated area (like a fume hood), deface or remove the original label. The

container may then be disposed of in the regular trash or recycling, in accordance with

institutional policies.

Experimental Protocols
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While specific experimental protocols involving PNU109291 are diverse, the disposal

procedures outlined above are applicable to the resulting waste streams. For instance, in a

typical in-vitro experiment, any remaining stock solutions of PNU109291 in DMSO or ethanol,

as well as any media or buffers containing the compound, should be collected as hazardous

liquid waste. All disposable labware that came into contact with PNU109291, such as pipette

tips and culture plates, should be collected as contaminated solid waste.

PNU109291 Disposal Workflow
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Caption: Decision workflow for the proper segregation and disposal of different types of

PNU109291 waste.

By following these procedures and consulting with your institutional safety office, you can

ensure the safe and compliant disposal of PNU109291 waste, contributing to a secure

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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